Cas no 63543-53-3 (24,25-Dihydroxydammar-20-en-3-one)

• Product Name: 24,25-Dihydroxydammar-20-en-3-one
• CAS No: 63543-53-3
• MF: C₃₀H₅₀O₃
• MW: 458.7162
• CID: 836958
• PubChem ID: 101087017
• Update Time: 2025-06-09

24,25-Dihydroxydammar-20-en-3-one Chemical and Physical Properties

Names and Identifiers

• 24,25-Dihydroxydammar-20-en-3-one
• 24,25-Dihydroxydammar-20-en-3-on
• AKOS027250682
• FS-8907
• 63543-53-3
• DTXSID201279286
• (5R,8R,9R,10R,13R,14R,17S)-17-[(5R)-5,6-dihydroxy-6-methylhept-1-en-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• (24R)-24,25-Dihydroxydammar-20-en-3-one
• [ "" ]
• CID 101087017
• B0005-146177

• Inchi： InChI=1S/C30H50O3/c1-19(9-12-25(32)27(4,5)33)20-13-17-29(7)21(20)10-11-23-28(6)16-15-24(31)26(2,3)22(28)14-18-30(23,29)8/h20-23,25,32-33H,1,9-18H2,2-8H3/t20-,21-,22+,23-,25-,28+,29-,30-/m1/s1
• InChI Key： DFILFAVPSDARMK-FBBTXHDHSA-N
• SMILES： CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC4C(=C)CCC(C(C)(C)O)O)C)C)C

Computed Properties

• Exact Mass: 458.37599545g/mol
• Monoisotopic Mass: 458.37599545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 560.0±50.0 °C at 760 mmHg
• Flash Point: 306.5±26.6 °C
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

24,25-Dihydroxydammar-20-en-3-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on 24,25-Dihydroxydammar-20-en-3-one

Comprehensive Analysis of 24,25-Dihydroxydammar-20-en-3-one (CAS No. 63543-53-3): Properties, Applications, and Research Insights

24,25-Dihydroxydammar-20-en-3-one (CAS No. 63543-53-3) is a bioactive triterpenoid derivative belonging to the dammarane family, a class of compounds widely studied for their structural diversity and pharmacological potential. With the increasing interest in natural products for drug discovery and functional ingredients, this compound has garnered attention due to its unique hydroxylated dammarane skeleton and potential bioactivities. Researchers and industries are exploring its applications in cosmeceuticals, nutraceuticals, and pharmaceutical intermediates, aligning with the global trend toward sustainable and plant-derived solutions.

The molecular structure of 24,25-Dihydroxydammar-20-en-3-one features two hydroxyl groups at positions C-24 and C-25, along with a ketone at C-3, contributing to its polarity and reactivity. This configuration is critical for its interactions with biological targets, such as enzymes or receptors, making it a candidate for anti-inflammatory and antioxidant research. Recent studies highlight its potential role in modulating oxidative stress pathways, a hot topic in aging-related diseases and skincare formulations. Users searching for "natural anti-aging compounds" or "plant-derived triterpenoids" will find this compound particularly relevant.

In the cosmetic industry, 24,25-Dihydroxydammar-20-en-3-one is investigated for its skin-barrier-enhancing properties. With consumers prioritizing "clean beauty" and "sustainable skincare," this compound aligns with demand for non-synthetic actives. Its potential to stimulate collagen synthesis or inhibit matrix metalloproteinases (MMPs) could position it as an alternative to retinol or vitamin C derivatives. SEO-optimized queries like "dammarane compounds for skincare" or "natural alternatives to retinol" reflect growing user interest in this niche.

From a synthetic perspective, the compound’s dammarane core serves as a scaffold for derivatization, attracting medicinal chemists exploring structure-activity relationships (SAR). Its oxidation pattern is analogous to bioactive ginsenosides, prompting comparisons in "ginseng-like triterpenes" searches. Advanced extraction and purification techniques, such as preparative HPLC or supercritical fluid chromatography, are often discussed in relation to isolating high-purity batches of CAS No. 63543-53-3.

Environmental and regulatory considerations further elevate its profile. As a non-endangered plant-derived metabolite, it avoids controversies associated with sourcing rare botanicals. Laboratories focusing on "green chemistry extraction" or "EU-compliant cosmetic ingredients" may prioritize this compound for its balance of efficacy and sustainability. Analytical methods like LC-MS and NMR are essential for quality control, addressing concerns about adulteration in natural product supply chains.

Future research directions for 24,25-Dihydroxydammar-20-en-3-one include mechanistic studies on its immunomodulatory effects and synergy with other phytochemicals. The rise of "precision nutraceuticals" and "multi-target therapeutics" underscores the need for detailed pharmacokinetic data. Collaborative efforts between academia and industry could unlock its commercial viability, particularly in markets valuing "evidence-based herbal medicine."

In summary, 24,25-Dihydroxydammar-20-en-3-one (CAS No. 63543-53-3) represents a promising intersection of traditional phytochemistry and modern applications. Its versatility across health and wellness sectors, combined with rigorous scientific validation, positions it as a compound of enduring relevance in an era demanding innovation grounded in nature.